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Compound of Interest

Compound Name: Cyanoacetone sodium salt

Cat. No.: B3280094

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanoacetone sodium salt, also known as sodium 3-oxobutanenitrile, is a versatile chemical
intermediate with significant applications in organic synthesis. Its utility is derived from the
presence of multiple reactive sites within its structure, including a ketone, a nitrile group, and a
reactive a-carbon. This guide provides a comprehensive overview of the known physical
properties of cyanoacetone sodium salt, intended for use in research and development
settings. Due to the limited availability of experimental data for the salt form, this guide also
includes properties of the parent compound, 3-oxobutanenitrile, for reference, while clearly
noting the distinction.

Chemical Identity

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3280094?utm_src=pdf-interest
https://www.benchchem.com/product/b3280094?utm_src=pdf-body
https://www.benchchem.com/product/b3280094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3280094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value

Chemical Name Sodium 3-oxobutanenitrile

Cyanoacetone sodium salt, Sodium

Synonyms cyanoacetone
Molecular Formula CaHaNNaO[1]
Molecular Weight 105.07 g/mol [2]
CAS Number 70807-22-6[1]

l.Chemical Structure of Cyanoacetone Sodium
Salt

Chemical Structure

Physical Properties

A summary of the available physical property data for cyanoacetone sodium salt is presented
below. It is important to note that some data points are not available in the public domain for
the sodium salt and are therefore provided for the parent compound, 3-oxobutanenitrile, for
estimation purposes.
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3-Oxobutanenitrile (Parent

Property Cyanoacetone Sodium Salt
Compound)
) Colorless to pale yellow
Appearance Brown crystalline powder[2] o
liquid[3][4]
Melting Point 80 - 84 °C[2] -14 °C[5]
- ) Data not available; likely 119-120 °CJ[5], 92-94 °C at 10
Boiling Point
decomposes. mmHg[4][6]
Density Data not available. ~0.976 g/cm?3 (predicted)[6]
Slightly soluble in water;
Solubility Water-soluble[7]. soluble in alcohol and ether[5]
[8].
) ~10.31 (predicted for the a-
pKa Data not available.

proton)[5][6][8][9]

Hygroscopic nature is likely, as - )
o ) ] ) Not specified, but the salt is
Hygroscopicity is common with sodium salts of ]
] hygroscopic.
organic compounds.

Spectral Data

Experimental spectral data for cyanoacetone sodium salt are not readily available in the
reviewed literature. The following data for the parent compound, 3-oxobutanenitrile, are
provided for reference. The presence of the sodium counterion and the enolate form in the salt
will result in different spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR (Proton NMR) of 3-Oxobutanenitrile: Data for the specific compound is not available
in the search results. However, for a similar structure, the a-protons adjacent to a ketone and
a nitrile would be expected to appear as a singlet in the range of 3.5-4.0 ppm. The methyl
protons would appear as a singlet around 2.2-2.4 ppm.

e 13C NMR (Carbon NMR) of 3-Oxobutanenitrile: The carbonyl carbon (C=0) would be
expected in the range of 190-205 ppm. The nitrile carbon (C=N) would appear around 115-
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120 ppm. The methylene carbon (CHz2) would be in the range of 30-40 ppm, and the methyl
carbon (CHs) would be around 25-30 ppm.

Infrared (IR) Spectroscopy

For 3-oxobutanenitrile, characteristic IR absorption bands would be expected for the following

functional groups:
e C=N (nitrile): A sharp, medium-intensity band around 2250 cm~1.
e C=0 (ketone): A strong, sharp band around 1715 cm~1.

e C-H (alkane): Stretching vibrations around 2850-3000 cm™1,

UV-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of 3-oxobutanenitrile in a non-polar solvent would likely show a weak
n - 1t* transition for the carbonyl group in the range of 270-300 nm. In a polar solvent, this peak
may shift to a shorter wavelength (a blueshift).

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of
cyanoacetone sodium salt are not available in the provided search results. However,
standard methodologies for these measurements are described below.

Synthesis of Cyanoacetone Sodium Salt

A common method for the synthesis of cyanoacetone sodium salt is the Claisen
condensation of acetonitrile with an acetic acid ester in the presence of a strong base, such as
sodium methoxide.[5] A specific protocol is detailed in a patent, which involves reacting
acetonitrile and methyl acetate in the presence of sodium methoxide under elevated
temperature and pressure.[10]

Workflow for Synthesis of Cyanoacetone Sodium Salt
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Caption: A generalized workflow for the synthesis of cyanoacetone sodium salt.

Melting Point Determination

The melting point of a solid can be determined using a capillary melting point apparatus.

o Sample Preparation: A small amount of the dry, finely powdered cyanoacetone sodium salt
is packed into a capillary tube to a height of 2-3 mm.

e Measurement: The capillary tube is placed in the heating block of the melting point
apparatus. The temperature is increased at a steady rate (e.g., 1-2 °C per minute) near the
expected melting point.

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted.

Solubility Determination

A general qualitative method for determining solubility is as follows:

e Solvent Addition: To a small, known amount of cyanoacetone sodium salt (e.g., 10 mg) in a
test tube, add a small volume of the solvent to be tested (e.g., 1 mL).

e Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes).

o Observation: The sample is visually inspected for the presence of undissolved solid. If the
solid has completely dissolved, the substance is considered soluble. If it remains
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undissolved, it is considered insoluble. For quantitative solubility, a saturated solution is
prepared, and the concentration of the dissolved solute is determined analytically.

Density Measurement

For a hygroscopic powder like cyanoacetone sodium salt, gas pycnometry is a suitable
method for determining its true density.[11]

o Sample Preparation: A known mass of the dried powder is placed in the sample chamber of
the gas pycnometer. Due to its hygroscopic nature, handling should be performed in a dry
environment (e.g., a glovebox).

o Measurement: The instrument introduces an inert gas (e.g., helium) into a reference
chamber of known volume and measures the pressure. The gas is then expanded into the
sample chamber, and the new pressure is measured.

o Calculation: The volume of the solid sample is calculated based on the pressure difference,
and the density is determined by dividing the mass of the sample by its volume.

Safety and Handling

Cyanoacetone sodium salt should be handled with care in a well-ventilated area, preferably
in a fume hood. Personal protective equipment, including safety goggles, gloves, and a lab
coat, should be worn. It is harmful if swallowed or in contact with skin and can cause severe
skin burns and eye damage.[1]

Conclusion

Cyanoacetone sodium salt is a valuable reagent in organic synthesis. This guide has
summarized its key physical properties based on available data. While some quantitative
information, particularly spectral data, remains elusive for the salt itself, the provided
information on the parent compound, 3-oxobutanenitrile, offers a useful point of reference for
researchers. Further experimental characterization of cyanoacetone sodium salt would be
beneficial to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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